Thyroid Hormone Receptor Antagonist, 1-850

• CAS No.: 251310-57-3
• Product Name: Thyroid Hormone Receptor Antagonist, 1-850
• Molecular Formula: C21H20F3N5O4
• Molecular Weight: 463.4 g/mol
• IUPAC Name: 1-[[2-[1-(4-nitrophenyl)piperidin-4-ylidene]acetyl]amino]-3-[3-(trifluoromethyl)phenyl]urea
• Standard InChI: InChI=1S/C21H20F3N5O4/c22-21(23,24)15-2-1-3-16(13-15)25-20(31)27-26-19(30)12-14-8-10-28(11-9-14)17-4-6-18(7-5-17)29(32)33/h1-7,12-13H,8-11H2,(H,26,30)(H2,25,27,31)
• Standard InChIKey: CZMAYVNXNKBQKX-UHFFFAOYSA-N
• SMILES: C1CN(CCC1=CC(=O)NNC(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: C1CN(CCC1=CC(=O)NNC(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=C(C=C3)[N+](=O)[O-]
• Appearance: Solid powder
• Description: TR-IN-1-850 is a selective blocker of T3 binding to both TRα and TRβ.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Thyroid Hormone Receptor Antagonist (1-850); TR-IN 1-850; TR IN-1-850; TR-IN-1 850; TR-IN-1-850
• PubChem Compound: 2765122
• Last Modified: Nov 11 2021